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Compound of Interest

Compound Name: Prisma APH

Cat. No.: B1178968

Essential Safety and Handling Guide for Prisma
APH

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Prisma APH, a visible light-cured, radiopaque, composite restorative material.
Designed for researchers, scientists, and drug development professionals, this document
outlines the necessary personal protective equipment (PPE), operational procedures, and
disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment

Prisma APH contains polymerizable methacrylates, such as Urethane modified Bis-GMA resin,
Bis-EMA, and Triethyleneglycol dimethacrylate, which can be irritating to the skin, eyes, and
oral mucosa.[1] In susceptible individuals, these components may cause allergic contact
dermatitis.[1] Therefore, adherence to proper PPE protocols is mandatory.

The following table summarizes the required personal protective equipment for handling
Prisma APH.
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Specifications and
PPE Category Item )
Recommendations

Methacrylate monomers can
readily penetrate latex and
vinyl gloves.[2] It is
recommended to use nitrile
gloves.[2] For tasks that do not

Hand Protection Gloves exceed 30 to 60 minutes,
double gloving with nitrile
gloves, or wearing
polyethylene gloves under
nitrile gloves, can offer

adequate protection.[2]

Wear tightly fitting safety

goggles with side shields.[3]
Eye Protection Safety Glasses or Goggles This is to prevent eye contact

that could lead to irritation and

possible corneal damage.[1]

A suitable face mask should be
worn to protect against

Respiratory Protection Face Mask inhalation of any aerosols that
may be generated during
handling.[1]

Wear a lab coat, gown, or
Body Protection Protective Clothing other protective clothing to

prevent skin contact.[1][3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational workflow is critical for minimizing exposure and
ensuring safety.

e Preparation:

o Ensure the work area is well-ventilated.[3]
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o Put on all required personal protective equipment as outlined in the table above.

o Have all necessary materials and instruments ready before beginning the procedure.
» Handling and Application:
o Avoid direct contact with the uncured Prisma APH material.

o If skin contact occurs, immediately remove the material with cotton and thoroughly wash
the affected area with soap and water.[1]

o In case of eye contact, rinse immediately with plenty of water and seek medical attention.

[1]

o Dispense the required amount of material from the Compules® Tip or syringe onto a
mixing pad.

o Keep the material protected from ambient light as it is a light-cured substance.[1]
e Curing:

o Use a suitable visible light curing unit to polymerize the material as per the manufacturer's
instructions.

o Once cured, the material is considered significantly less hazardous.

Disposal Plan

Proper disposal of Prisma APH and associated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

e Uncured Material: Unused or uncured Prisma APH should be treated as chemical waste. It
should not be disposed of in regular trash or down the drain. Collect any uncured material in
a designated, sealed container and dispose of it through a certified hazardous waste
disposal service, in accordance with local, state, and federal regulations.

o Cured Material: Fully cured and polymerized Prisma APH is considered a solid waste and is
not hazardous. It can be disposed of in the regular trash.
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e Contaminated ltems:

o Used Compules® Tips should be discarded immediately after intraoral use to prevent
cross-contamination and disposed of according to local regulations.[1]

o Gloves, masks, and other disposable PPE that have come into contact with uncured
Prisma APH should be placed in a sealed bag and disposed of as chemical waste.

o Empty syringes should be tightly closed immediately after use.[1] Consult your institution's
guidelines for the disposal of empty chemical containers.

Workflow for Safe Handling of Prisma APH
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Workflow for Safe Handling of Prisma APH
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Caption: A flowchart illustrating the safe handling and disposal workflow for Prisma APH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dentsply.com [dentsply.com]

2. hourglass-intl.com [hourglass-intl.com]

3. chemicalbook.com [chemicalbook.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Prisma
APH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178968#personal-protective-equipment-for-
handling-prisma-aph]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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